Cas no 2018507-54-3 (benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate)

• Product Name: benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate
• CAS No: 2018507-54-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5619035
• PubChem ID: 165940880
• Update Time: 2025-10-28

benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295028
• benzyl N-[2-oxo-2-(2-propoxyphenyl)ethyl]carbamate
• 2018507-54-3
• benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate

• Inchi： 1S/C19H21NO4/c1-2-12-23-18-11-7-6-10-16(18)17(21)13-20-19(22)24-14-15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,20,22)
• InChI Key： FLWNRURMFXSVRE-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC=CC=1C(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate

Benzyl N-2-Oxo-2-(2-Propoxyphenyl)ethylcarbamate (CAS No. 2018507-54-3): An Overview of a Promising Compound in Medicinal Chemistry

Benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate (CAS No. 2018507-54-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its benzyl and propoxyphenyl moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate is composed of a benzyl group attached to an N-substituted carbamate moiety, which is further functionalized with a 2-propoxyphenyl group. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The carbamate functionality, in particular, is known to play a significant role in the compound's ability to interact with biological targets.

Recent studies have highlighted the potential of benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate in various therapeutic areas. One notable application is its use as a prodrug in drug delivery systems. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The benzyl carbamate group in this compound can be designed to be cleaved by specific enzymes, releasing the active drug at the desired site of action. This approach can enhance the drug's efficacy while reducing systemic side effects.

In addition to its prodrug potential, benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate has shown promising results in neurological disorders. Research has indicated that this compound may have neuroprotective properties, potentially mitigating the damage caused by oxidative stress and inflammation in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanism of action is still under investigation, but preliminary studies suggest that the compound may act through multiple pathways, including antioxidant and anti-inflammatory effects.

The pharmacokinetic properties of benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate have also been studied extensively. Its solubility and stability are critical factors that influence its bioavailability and therapeutic effectiveness. Studies have shown that the compound exhibits good solubility in both aqueous and organic solvents, making it suitable for various formulations. Additionally, its stability under physiological conditions ensures that it remains intact during transport to the target site.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate in human subjects. Early results from phase I trials have demonstrated favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical studies. These trials aim to validate the compound's therapeutic potential and optimize its dosing regimens for different indications.

The synthesis of benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate involves several steps, including the formation of the carbamate moiety and the introduction of the benzyl and propoxyphenyl groups. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact. The choice of synthetic pathway depends on factors such as cost, scalability, and regulatory requirements.

In conclusion, benzyl N-2-oxo-2-(2-propoxyphenyl)ethylcarbamate (CAS No. 2018507-54-3) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing therapeutic options in various medical fields.